4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C17H16ClNO4S/c18-13-6-7-15(17(20)21)16(11-13)12-4-3-5-14(10-12)24(22,23)19-8-1-2-9-19/h3-7,10-11H,1-2,8-9H2,(H,20,21)
• InChI Key: JDRCROZKOZNPHD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=C(C=CC(=C3)Cl)C(=O)O
• Molecular Formula: C17H16ClNO4S
• DSSTOX Substance ID: DTXSID30692331
• Molecular Weight: 365.8 g/mol
• CAS RN: 1261937-29-4

Description

4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% (4-Cl-2-PPSPA) is an organic compound that is used in the synthesis of various drugs, including the anticonvulsant lamotrigine. 4-Cl-2-PPSPA is a white powder that is insoluble in water and has a melting point of approximately 150-152°C. It is used in the synthesis of drugs due to its ability to form strong bonds with other molecules, which makes it a useful reagent in organic chemistry.

Scientific Research Applications

4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is used in the synthesis of various drugs, such as lamotrigine. Lamotrigine is an anticonvulsant drug used to treat epilepsy, bipolar disorder, and other neurological disorders. It is also used in the synthesis of other drugs, such as the anti-inflammatory drug flufenamic acid and the antifungal drug griseofulvin. 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is also used in the synthesis of pharmaceutical intermediates and other organic compounds.

Mechanism of Action

4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is used as a reagent in organic chemistry due to its ability to form strong bonds with other molecules. 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is a nucleophilic reagent and can react with electrophilic compounds to form covalent bonds. These bonds are strong and can be used to synthesize various drugs and pharmaceutical intermediates.
Biochemical and Physiological Effects
4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is an organic compound and does not have any direct biochemical or physiological effects. However, it is used in the synthesis of various drugs, such as lamotrigine, which have biochemical and physiological effects. Lamotrigine is an anticonvulsant drug used to treat epilepsy and other neurological disorders. It works by blocking voltage-gated sodium channels, which prevents the spread of seizure activity in the brain.

Advantages and Limitations for Lab Experiments

4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is a useful reagent for organic synthesis due to its ability to form strong bonds with other molecules. It is relatively easy to synthesize, and the reaction is fast and efficient. However, it is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, the reaction requires the use of a base, such as triethylamine, which can be hazardous if not handled properly.

Future Directions

Given the wide range of applications for 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%, there are many potential future directions for research and development. One potential direction is to develop new synthesis methods for 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% that are faster and more efficient. Additionally, new applications for 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% could be explored, such as its use in the synthesis of other drugs or pharmaceutical intermediates. Finally, more research could be done to explore the biochemical and physiological effects of drugs synthesized using 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%.

Synthesis Methods

The synthesis of 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% begins with the reaction of 4-chlorobenzene-1-sulfonyl chloride with pyrrolidine in a mixture of dichloromethane and acetonitrile. This reaction proceeds in the presence of a base, such as triethylamine, and yields the product 4-chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid. This reaction is known as a Friedel-Crafts acylation reaction and is used to introduce an acyl group onto an aromatic ring. The product is then purified by recrystallization and dried to obtain the desired 4-Chloro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%.